Cas no 4481-52-1 (2,2'-(oxydimethanediyl)diphenol)

2,2'-(oxydimethanediyl)diphenol structure
4481-52-1 structure
Product Name:2,2'-(oxydimethanediyl)diphenol
CAS No:4481-52-1
MF:C14H14O3
MW:230.259164333344
CID:1516541
PubChem ID:241207
Update Time:2025-04-21

2,2'-(oxydimethanediyl)diphenol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(oxydimethanediyl)diphenol
    • Salicyl ether
    • 2-[(2-hydroxyphenyl)methoxymethyl]phenol
    • 2,2'-Dihydroxydibenzyl ether
    • UNII-TUT2RO3DXA
    • DTXSID80286961
    • TUT2RO3DXA
    • o-Cresol,.alpha.'-oxydi-
    • o-Cresol, alpha,alpha'-oxydi-
    • Ether, bis(o-hydroxybenzyl)
    • Salicylather
    • SCHEMBL126999
    • NSC48430
    • Phenol, 2,2'-(oxybis(methylene))bis-
    • Bis(2-hydroxybenzyl) ether
    • 4481-52-1
    • NSC-48430
    • o-Cresol, .alpha.,.alpha.'-oxydi-
    • Phenol,2'-[oxybis(methylene)]bis-
    • NSC 48430
    • Inchi: 1S/C14H14O3/c15-13-7-3-1-5-11(13)9-17-10-12-6-2-4-8-14(12)16/h1-8,15-16H,9-10H2
    • InChI Key: PLNNBRYFKARCEV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1O)CC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 230.09432
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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